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Psora 4 is an inhibitor of voltage-gated potassium channels (Kv1.3; EC50 = 3 nM). It is selective for Kv1.3 over Kv1.1, Kv1.2, Kv1.4, Kv1.7, and Kv3.1 channels (EC50s = 62, 49, 202, 100, and 1,500 nM, respectively) but does inhibit the Kv1.5 channel (EC50 = 7.7 nM). Psora 4 selectively binds to the C-type inactivated state of the Kv1.3 channel and inhibits potassium current in a use-dependent manner. It has immunosuppressive activity, inhibiting proliferation of human and rat myelin-specific effector memory T cells in vitro (TEM cells; EC50s = 25 and 60 nM, respectively).
Psora-4 is an inhibitor of voltage-gated potassium channels (Kv1.3). It is selective for Kv1.3 but does inhibit the Kv1.5 channel. Psora 4 selectively binds to the C-type inactivated state of the Kv1.3 channel and inhibits potassium current in a use-dependent manner. It has immunosuppressive a...